(4S,4'S)-2,2'-(Cyclohexane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole)

Specification

• CAS No.: 1003886-07-4
• Molecular Formula: C26H30N2O2
• Molecular Weight: 402.5 g/mol
• IUPAC Name: (4S)-4-benzyl-2-[1-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]cyclohexyl]-4,5-dihydro-1,3-oxazole
• Standard InChI: InChI=1S/C26H30N2O2/c1-4-10-20(11-5-1)16-22-18-29-24(27-22)26(14-8-3-9-15-26)25-28-23(19-30-25)17-21-12-6-2-7-13-21/h1-2,4-7,10-13,22-23H,3,8-9,14-19H2/t22-,23-/m0/s1
• Standard InChI Key: JPJXGGLYDTXDOC-GOTSBHOMSA-N
• Isomeric SMILES: C1CCC(CC1)(C2=N[C@H](CO2)CC3=CC=CC=C3)C4=N[C@H](CO4)CC5=CC=CC=C5
• SMILES: C1CCC(CC1)(C2=NC(CO2)CC3=CC=CC=C3)C4=NC(CO4)CC5=CC=CC=C5
• Canonical SMILES: C1CCC(CC1)(C2=NC(CO2)CC3=CC=CC=C3)C4=NC(CO4)CC5=CC=CC=C5

Introduction

(4S,4'S)-2,2'-(Cyclohexane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) is a complex organic compound that belongs to the oxazole family. It is characterized by its molecular formula, C26H30N2O2, and a molecular weight of approximately 402.5 g/mol. This compound is of interest in organic chemistry due to its unique structure and potential applications in synthesis and catalysis.

Synthesis and Applications

While specific synthesis methods for this compound are not detailed in the available literature, compounds of similar structure often involve multi-step syntheses that include the formation of the oxazole rings and the attachment of the benzyl groups. The cyclohexane bridge likely requires careful control of stereochemistry to achieve the desired (4S,4'S) configuration.

Applications of such compounds might include their use as ligands in asymmetric catalysis or as intermediates in the synthesis of more complex molecules. The presence of chiral centers and the ability to form complexes with metals make them potentially useful in enantioselective reactions.

Research Findings and Future Directions

Research on oxazole-based compounds often focuses on their role in catalysis and their potential as pharmaceutical intermediates. The specific compound , due to its complex structure, may offer unique opportunities for studying stereochemistry and molecular recognition.

Future research directions could include:

• Catalytic Applications: Investigating the ability of this compound to act as a chiral ligand in asymmetric catalysis.

• Synthetic Intermediates: Exploring its use as an intermediate in the synthesis of complex molecules with potential pharmaceutical applications.

• Stereochemical Studies: Further elucidation of the stereochemical properties and their influence on reactivity.